N1-benzyl-N2-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-benzyl-N'-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C20H17ClN4O4S/c21-14-7-4-8-15(9-14)25-18(16-11-30(28,29)12-17(16)24-25)23-20(27)19(26)22-10-13-5-2-1-3-6-13/h1-9H,10-12H2,(H,22,26)(H,23,27)
• InChI Key: HQYZUAYNDCBNFJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC(=CC=C3)Cl)NC(=O)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C20H17ClN4O4S
• Molecular Weight: 444.9 g/mol

Description

N1-benzyl-N2-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C20H17ClN4O4S and its molecular weight is 444.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Anticancer Applications

• Antitumor Activity : Compounds with pyrazole and thiophene moieties have been synthesized and evaluated for their antitumor activities against various cancer cell lines, revealing promising activities for certain derivatives. For example, a series incorporating the thiophene moiety showed significant antitumor activity against hepatocellular carcinoma (HepG2) cell lines, indicating the potential for developing new anticancer agents from similar structures (Gomha, Edrees, & Altalbawy, 2016).

Antimicrobial Applications

• Antibacterial and Antifungal Activities : Several novel pyrazole derivatives, including those linked with thiophene, have been synthesized and shown to possess considerable antibacterial and antifungal activities. This suggests that modifications to the core pyrazole structure can enhance its applicability as a potential antimicrobial agent (Kendre, Landge, & Bhusare, 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit erk, a key protein in the ras/raf/mek/erk signal transduction pathway . This pathway is implicated in a variety of human cancers .

Mode of Action

It’s known that erk inhibitors typically work by binding to the protein and preventing it from participating in the signal transduction pathway . This can result in the inhibition of cell proliferation and induction of apoptosis in cancer cells .

Biochemical Pathways

The Ras/Raf/MEK/ERK signal transduction pathway is the primary biochemical pathway affected by this compound . This pathway is crucial for cell proliferation and survival. Inhibition of this pathway can lead to the suppression of tumor growth .

Pharmacokinetics

Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical to consider in drug development .

Result of Action

The result of the compound’s action would likely be the inhibition of the Ras/Raf/MEK/ERK pathway, leading to decreased cell proliferation and increased apoptosis in cancer cells . This could potentially result in the suppression of tumor growth .